Cas no 55833-53-9 (2-Butyne, 1-(2-butynyloxy)-)
2-Butyne, 1-(2-butynyloxy)- structure
Product Name:2-Butyne, 1-(2-butynyloxy)-
CAS No:55833-53-9
MF:C8H10O
MW:122.164402484894
CID:350644
PubChem ID:11851442
Update Time:2025-04-19
2-Butyne, 1-(2-butynyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butyne, 1-(2-butynyloxy)-
- 1-but-2-ynoxybut-2-yne
- DTXSID60474425
- 55833-53-9
- SCHEMBL2400553
-
- Inchi： 1S/C8H10O/c1-3-5-7-9-8-6-4-2/h7-8H2,1-2H3
- InChI Key： GFMFJRQZRXAVKB-UHFFFAOYSA-N
- SMILES： O(CC#CC)CC#CC
Computed Properties
- Exact Mass: 122.0732
- Monoisotopic Mass: 122.073164938g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 9.2Ų
Experimental Properties
- PSA: 9.23
2-Butyne, 1-(2-butynyloxy)- Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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